Cas no 1374574-50-1 (3-(2,3-Dihydroxypropyl)benzonitrile)

• Product Name: 3-(2,3-Dihydroxypropyl)benzonitrile
• CAS No: 1374574-50-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2122396
• Update Time: 2023-08-04

3-(2,3-Dihydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxypropyl)benzonitrile
• NLQNBUGBQQLONB-UHFFFAOYSA-N
• 3-(2,3-Dihydroxypropyl)benzonitrile

• Inchi： 1S/C10H11NO2/c11-6-9-3-1-2-8(4-9)5-10(13)7-12/h1-4,10,12-13H,5,7H2
• InChI Key： NLQNBUGBQQLONB-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 64.2